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Compound of Interest

Compound Name: 8-Lavandulylkaempferol

Cat. No.: B157502 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides detailed procedures for the proper disposal of 8-Lavandulylkaempferol, a
naturally derived flavonoid compound.

While a specific Safety Data Sheet (SDS) for 8-Lavandulylkaempferol is not readily available

in the public domain, this document synthesizes general best practices for the disposal of

similar research-grade chemical compounds. The following procedures are based on

established guidelines for laboratory chemical waste management and are intended to provide

essential safety and logistical information.

Chemical and Physical Properties of 8-
Lavandulylkaempferol
A summary of the known properties of 8-Lavandulylkaempferol is presented below. This

information is crucial for a preliminary assessment of its potential hazards and for making

informed decisions regarding its handling and disposal.
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Property Value

Molecular Formula C₂₅H₂₆O₆[1]

Molecular Weight 422.5 g/mol [1]

Appearance Yellow Solid[2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.[3]

Melting Point 282 - 286 °C[2]

Proper Disposal Procedures for 8-
Lavandulylkaempferol
The disposal of 8-Lavandulylkaempferol must be conducted in a manner that minimizes

environmental impact and ensures the safety of all personnel. The following step-by-step guide

outlines the recommended disposal protocol.

Step 1: Waste Identification and Segregation
Characterize the Waste: Identify all components of the waste stream containing 8-
Lavandulylkaempferol. This includes pure compound, solutions, contaminated labware

(e.g., pipette tips, vials, gloves), and any reaction byproducts.

Segregate the Waste: Do not mix 8-Lavandulylkaempferol waste with other waste streams

unless explicitly permitted by your institution's hazardous waste program. It should be

collected as a distinct chemical waste.

Step 2: Containerization and Labeling
Select Appropriate Containers: Use only chemically compatible, leak-proof containers with

secure screw-top lids for liquid waste.[4] For solid waste, use durable, sealed bags or

containers. Avoid using food or beverage containers.[4]

Label Containers Clearly: All waste containers must be accurately labeled with the words

"Hazardous Waste," the full chemical name ("8-Lavandulylkaempferol"), and the
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approximate concentration and quantity. The date of accumulation should also be clearly

marked.

Step 3: Storage of Chemical Waste
Designated Storage Area: Store waste containers in a designated, well-ventilated, and

secure area, such as a fume hood base cabinet.[4]

Secondary Containment: Place waste containers in secondary containment trays to prevent

the spread of material in case of a spill.

Monitor Storage Limits: Be aware of the maximum allowable volume of hazardous waste that

can be stored in a satellite accumulation area (typically 55 gallons).[5]

Step 4: Waste Disposal and Removal
Consult Institutional Guidelines: Adhere to your institution's specific procedures for chemical

waste pickup and disposal. This may involve submitting a request through your

Environmental Health and Safety (EHS) department.

Do Not Dispose Down the Drain: 8-Lavandulylkaempferol should not be disposed of down

the drain or in the regular trash.[6]

Professional Disposal: The ultimate disposal of 8-Lavandulylkaempferol waste must be

handled by a licensed hazardous waste disposal company. Your institution's EHS office will

coordinate this.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates a generalized workflow for the proper handling and disposal of

laboratory chemical waste, applicable to compounds like 8-Lavandulylkaempferol.
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Start: Chemical Waste Generated

Step 1: Identify & Characterize Waste
(e.g., 8-Lavandulylkaempferol)

Step 2: Segregate from Other Waste Streams

Step 3: Select & Label Appropriate Container

Step 4: Store in Designated Secure Area
(with Secondary Containment)

Step 5: Request Waste Pickup
(Follow Institutional Protocol)

Step 6: EHS Collects Waste

End: Proper Disposal by Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of laboratory chemical waste.
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First-Aid and Emergency Procedures
In the event of exposure or a spill, immediate action is necessary. The following general first-

aid measures should be taken, and medical attention should be sought.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the person to fresh air.[6] If breathing is difficult, provide oxygen.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. For large spills, evacuate the area and contact

your institution's EHS department.

By adhering to these procedures, researchers can ensure the safe handling and disposal of 8-
Lavandulylkaempferol, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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